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Compound of Interest
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Compound Name:

methylbenzaldehyde
CAS No.: 32263-14-2
Cat. No.: B2701776

Get Quote

Structure-Activity Profile, Synthesis, and Therapeutic Potential

Executive Summary

5-Methylvanillin (4-hydroxy-3-methoxy-5-methylbenzaldehyde) is a structural analog of
vanillin characterized by the addition of a methyl group at the C5 position of the benzene ring.
Unlike its isomer ortho-vanillin, which suppresses the characteristic vanilla aroma, 5-
methylvanillin exhibits a synergistic olfactory effect, enhancing the creamy, balsamic notes of
vanillin formulations.

Beyond its role in flavor chemistry, 5-methylvanillin serves as a critical scaffold in medicinal
chemistry. Its unique substitution pattern—preserving the phenolic hydroxyl and aldehyde
moieties while adding steric bulk at C5—modulates metabolic stability and lipophilicity, making
it a valuable intermediate for synthesizing bioactive heterocycles, including antitumor and
antimicrobial agents.
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This guide provides a comprehensive technical review of 5-methylvanillin, detailing its
physicochemical profile, industrial synthesis from waste streams, and emerging applications in
drug development.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]

Property Data
CAS Number 32263-14-2
IUPAC Name 4-Hydroxy-3-methoxy-5-methylbenzaldehyde

5-Methyl-4-hydroxy-3-methoxybenzaldehyde;

Synonyms
m-Methoxy-4-hydroxy-5-methylbenzaldehyde
Molecular Formula CoH1003
Molecular Weight 166.17 g/mol
Appearance White to pale yellow crystalline solid
] ] 98-100 °C (Experimental); distinct from Vanillin
Melting Point
(81-83 °C)
N Soluble in ethanol, DMSO, DMF; sparingly
Solubility ]
soluble in cold water
K ~7.2 (Phenolic OH) — Slightly higher than
pKa

vanillin due to electron-donating methyl group

Structural Differentiation

It is critical to distinguish 5-methylvanillin from methyl vanillin (veratraldehyde, CAS 120-14-9).
» 5-Methylvanillin: Ring-methylated (Methyl group at C5). Phenolic OH is free.

o Veratraldehyde: O-methylated (Methyl group replaces the Phenolic H).[1] No free OH.

Synthetic Pathways[7][10][11]
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A. Industrial Formation (The Guaiacol Process)

In the standard industrial synthesis of vanillin via the Guaiacol-Glyoxylic Acid route, 5-
methylvanillin appears as a byproduct.

o Condensation: Guaiacol reacts with glyoxylic acid under alkaline conditions to form
vanillylmandelic acid (VMA).

o Oxidative Decarboxylation: VMA is oxidized to vanillin.

o Side Reaction: Impurities in the starting guaiacol (specifically o-cresol or p-cresol derivatives)
or over-alkylation can lead to C5-methylated byproducts.

B. Selective Synthesis from o-Vanillin (Waste
Valorization)

A highly selective "green" synthesis converts o-vanillin (a waste byproduct of vanillin
production) into 5-methylvanillin.[2] This method is chemically significant as it recycles a waste
stream into a value-added flavor enhancer.

Mechanism: The process involves transforming the C2-hydroxyl/C3-methoxy substitution
pattern of o-vanillin into the C4-hydroxyl/C3-methoxy/C5-methyl pattern of 5-methylvanillin.

Synthesis Workflow Diagram
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Caption: Selective conversion of o-vanillin waste to 5-methylvanillin via a catalytic oxidative
decarboxylation pathway.

Experimental Protocol: Catalytic Synthesis

Based on the methodology by Mao et al. (2021).
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Objective

To synthesize 5-methylvanillin from 3-methoxy-4-hydroxy-5-methylmandelic acid (5-MVMA)
using a heterogeneous NiC0204/SiOz catalyst.

Materials
e Precursor: 3-methoxy-4-hydroxy-5-methylmandelic acid (5-MVMA).[2]

» Catalyst: NiC0204 nanoparticles supported on SiO2 (Synthesized via sol-gel method).
e Solvent: Aqueous NaOH (Alkaline medium).

¢ Oxidant: Atmospheric Oxygen (O2).

Step-by-Step Procedure

o Catalyst Preparation:

[¢]

Dissolve Ni(NOs3)2:6H20 and Co(NOs)2:6H20 (molar ratio 1:2) in ethanol/water.

[e]

Add tetraethyl orthosilicate (TEOS) as the silica source.

o

Precipitate with ammonia at 45°C.

o

Calcine the dried solid at 600°C for 5 hours to generate porous NiC0204/SiOz.
e Oxidation Reaction:

o Charge: In a three-neck round-bottom flask, dissolve 5-MVMA (10 mmol) in 50 mL of 2M
NaOH.

o Catalyst Addition: Add 0.5 g of NiC0204/SiO2 catalyst.
o Conditions: Heat the mixture to 80°C under vigorous stirring.
o Aeration: Bubble atmospheric air or pure Oz through the solution (1 atm pressure).

o Duration: Monitor reaction by TLC or HPLC (approx. 4—6 hours).
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o Work-up:
o Filtration: Filter the hot solution to recover the heterogeneous catalyst (reusable).

o Acidification: Cool the filtrate to room temperature and acidify with concentrated HCI to pH
2-3.

o Extraction: Extract the aqueous phase with ethyl acetate (3 x 50 mL).

o Purification: Dry the organic layer over anhydrous MgSOQea, filter, and concentrate under
vacuum. Recrystallize the crude solid from ethanol/water.

e Validation:
o Yield: Expected yield >90%.

o 1H NMR (CDCIs): Look for singlet at & ~2.3 ppm (Ar-CHs) and aldehyde proton at d ~9.8
ppm.

Biological & Therapeutic Potential[1][3][10][13][14]

5-Methylvanillin is not just a flavorant; it is a "privileged scaffold" in drug design. The C5-methyl
group adds lipophilicity and alters the electronic properties of the phenol ring, potentially
enhancing bioavailability compared to vanillin.

Structure-Activity Relationship (SAR)

» Antioxidant Activity: The electron-donating methyl group at C5 stabilizes the phenoxy radical
formed during free-radical scavenging, potentially increasing antioxidant potency compared
to vanillin.

» Schiff Base Formation: The aldehyde group is highly reactive for Schiff base formation
(reaction with amines). 5-methylvanillin-derived hydrazones and thiosemicarbazones have
shown enhanced antimicrobial and antitumor activity.

Key Therapeutic Pathways

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2701776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methylvanillin
(Scaffold)

Chemical Modification Bioconversion “\Direct Application

Schiff Base Derivatization Lignin Degradation Pathway Olfactory Synergism
(Hydrazones/Thiosemicarbazones) (Metabolic Intermediate)

(Flavor Enhancement)

Antimicrobial Activity Antitumor Activity

(S. aureus, E. coli) (DNA Binding/Apoptosis)

Click to download full resolution via product page

Caption: Pharmacological and industrial utility pathways of 5-methylvanillin.

Toxicology & Safety

o GRAS Status: While specific toxicological data for isolated 5-methylvanillin is limited
compared to vanillin, it is consumed as a trace component in synthetic vanillin (GRAS).

» Olfactory Impact: Studies indicate that 5-methylvanillin has a "creamy, aldehyde-like" odor. In
binary mixtures, it lowers the detection threshold of vanillin, meaning less total flavoring is
needed for the same sensory impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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